[3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(3-fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H15FN2/c1-8-2-3-9(4-10(8)13)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key: QXYQRQHYXYHOTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C23CC(C2)(C3)NN)F
• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol
• CAS No.: 2287343-90-0

Description

[3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, also known as FMPH, is a novel synthetic compound that has recently gained attention in the field of medicinal chemistry. FMPH belongs to the class of bicyclic hydrazines, which are known for their potential as therapeutic agents due to their unique structural features. In

Mechanism of Action

The exact mechanism of action of [3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has also been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been demonstrated to reduce inflammation, pain, and seizures in animal models. This compound has also been shown to have anxiolytic and antidepressant effects. Furthermore, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is its unique structural features, which make it a potential therapeutic agent for several diseases. This compound has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain formulations.

Future Directions

There are several future directions for the research on [3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another direction is to investigate its potential as an analgesic agent. Furthermore, the development of new formulations of this compound with improved solubility could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of [3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves the reaction of 3-fluoro-4-methylbenzaldehyde with bicyclo[1.1.1]pentan-1-amine in the presence of hydrazine hydrate. The reaction is carried out under reflux conditions in ethanol as a solvent. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

[3-(3-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been studied extensively for its potential as a therapeutic agent. It has shown promising results in several preclinical studies as an anti-inflammatory, analgesic, and anticonvulsant agent. This compound has also been investigated for its potential as an antidepressant and anxiolytic agent. Furthermore, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.